Cas no 2411246-38-1 (2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide)

• Product Name: 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide
• CAS No: 2411246-38-1
• MF: C₁₃H₁₇ClN₆O
• MW: 308.76668047905
• CID: 5932028
• PubChem ID: 146103435
• Update Time: 2025-10-29

2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2411246-38-1
• EN300-7560476
• 2-chloro-N-(2-{methyl[(1-methyl-1H-imidazol-2-yl)methyl]amino}pyrimidin-5-yl)propanamide
• 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide
• Z3292189551

• Inchi： 1S/C13H17ClN6O/c1-9(14)12(21)18-10-6-16-13(17-7-10)20(3)8-11-15-4-5-19(11)2/h4-7,9H,8H2,1-3H3,(H,18,21)
• InChI Key： ZEXPABCJSMWMRR-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=NC(=NC=1)N(C)CC1=NC=CN1C)=O

Computed Properties

• Exact Mass: 308.1152369g/mol
• Monoisotopic Mass: 308.1152369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.9Ų

Additional information on 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide

Introduction to 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide (CAS No. 2411246-38-1)

2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide, with the CAS number 2411246-38-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of multiple functional groups, including a chloro substituent and an amide moiety, contributes to its unique chemical properties and reactivity. These features make it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel compounds that can modulate various biological pathways. The pyrimidine derivative 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide has shown potential in several preclinical studies, particularly in the context of targeting inflammatory and immunomodulatory pathways.

One of the key aspects that make this compound noteworthy is its ability to interact with specific biological targets. The amine group and the methylimidazole moiety are particularly important for its binding affinity and specificity. These interactions are crucial for the compound's efficacy in modulating biological processes, which is essential for its potential use in therapeutic applications.

Recent research has highlighted the importance of understanding the structural and functional relationships in drug-like molecules. The study of 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide has provided valuable insights into how modifications at different positions of the molecule can influence its biological activity. This knowledge is instrumental in designing more effective and targeted therapeutics.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The chloro substituent on the pyrimidine ring and the complex amine side chain are particularly challenging to introduce while maintaining the integrity of the overall structure. Advanced synthetic methodologies have been employed to overcome these challenges, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In terms of pharmacological activity, preliminary studies have indicated that 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide may have significant therapeutic potential. It has been observed to exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and immune responses. These findings suggest that it could be a valuable candidate for developing new treatments for conditions such as autoimmune diseases and chronic inflammation.

The compound's ability to modulate biological pathways also makes it an attractive candidate for combination therapy approaches. By targeting multiple pathways simultaneously, it may be possible to achieve synergistic effects that enhance therapeutic outcomes. This concept is particularly relevant in the treatment of complex diseases where multiple mechanisms are involved.

The development of novel drug candidates is a lengthy and complex process that involves extensive testing to ensure safety and efficacy. The journey from initial discovery to clinical use requires rigorous evaluation through preclinical studies followed by clinical trials. The promising results observed with 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide in preclinical settings have positioned it as a strong contender for further investigation in human trials.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. These tools have allowed researchers to predict binding affinities, optimize molecular structures, and identify potential lead compounds more efficiently. The integration of experimental data with computational methods has accelerated the drug discovery process significantly.

In conclusion, 2-Chloro-N-[2-[methyl-[(1-methylimidazol-2-yl)methyl]amino]pyrimidin-5-yl]propanamide (CAS No. 2411246-38-1) represents a promising avenue in pharmaceutical research. Its unique structural features, coupled with its demonstrated biological activity, make it a valuable candidate for further development. As research continues to uncover new therapeutic applications, this compound holds significant potential for contributing to advancements in medicine.